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Compound of Interest

Compound Name: Disodium dodecenylsuccinate

Cat. No.: B15175101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

Disodium dodecenylsuccinate for laboratory applications. The document details the chemical

pathway, experimental protocols, and purification methodologies, supported by quantitative

data and process visualizations.

Introduction
Disodium dodecenylsuccinate is the disodium salt of dodecenylsuccinic acid. It is

synthesized from dodecenyl succinic anhydride (DDSA), a widely used esterifying agent.[1][2]

The synthesis involves the hydrolysis of the anhydride ring of DDSA using a stoichiometric

amount of sodium hydroxide. This reaction opens the anhydride ring to form two carboxyl

groups, which are subsequently neutralized by the sodium hydroxide to yield the disodium salt.

The long dodecenyl chain imparts surfactant-like properties to the molecule.

Chemical Properties:

Property Value

Chemical Formula C16H26Na2O4[3]

Molecular Weight 328.35 g/mol [3]

CAS Number 57195-26-3
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Synthesis of Disodium Dodecenylsuccinate
The synthesis of Disodium dodecenylsuccinate is achieved through the base-catalyzed

hydrolysis of Dodecenyl succinic anhydride (DDSA).

Reaction Scheme
The overall reaction is as follows:

Dodecenyl Succinic Anhydride Disodium Dodecenylsuccinate
Hydrolysis

2 NaOH (aq)

H₂O
Heat

Click to download full resolution via product page

Caption: Synthesis of Disodium dodecenylsuccinate from DDSA.

Experimental Protocol
This protocol is based on the general principles of anhydride hydrolysis.

Materials:

Dodecenyl succinic anhydride (DDSA), mixture of isomers (technical grade, ~90%)

Sodium hydroxide (NaOH), pellets or solution (e.g., 2 M)

Deionized water

Ethanol
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Acetone

Standard laboratory glassware (beakers, flasks, condensers, etc.)

Magnetic stirrer with heating plate

pH meter or pH indicator strips

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add a known molar amount of Dodecenyl succinic anhydride.

Solvent Addition: Add a suitable amount of deionized water to the flask to create a

suspension. The exact volume will depend on the scale of the reaction but should be

sufficient to allow for effective stirring.

Base Addition: Slowly add a stoichiometric equivalent of 2 moles of sodium hydroxide per

mole of DDSA. For example, for 1 mole of DDSA (M.W. ~266.38 g/mol ), 2 moles of NaOH

(M.W. 40.00 g/mol ) are required. The NaOH can be added as a concentrated aqueous

solution. The addition should be done portion-wise to control the exothermic reaction.

Reaction: Heat the mixture to a gentle reflux (approximately 80-90 °C) with continuous

stirring. The reaction progress can be monitored by the disappearance of the insoluble DDSA

oil phase, indicating the formation of the water-soluble disodium salt. The reaction is typically

complete within 2-4 hours.

Neutralization and pH adjustment: After the reaction is complete, allow the solution to cool to

room temperature. Check the pH of the solution. It should be alkaline. If necessary, adjust

the pH to a neutral or slightly alkaline range (pH 7-8) with a dilute solution of a suitable acid

(e.g., HCl), although this step may not be necessary if stoichiometry is precise.

Purification of Disodium Dodecenylsuccinate
Purification is crucial to remove unreacted starting materials, by-products, and excess

reagents. A multi-step approach involving extraction and crystallization is recommended.
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Purification Workflow

Crude Reaction Mixture

Liquid-Liquid Extraction
(to remove unreacted DDSA)

Salting Out
(Precipitation of Disodium Salt)

Filtration

Washing with Organic Solvent
(e.g., Ethanol/Acetone)

Drying under Vacuum

Purified Disodium Dodecenylsuccinate

Click to download full resolution via product page

Caption: Purification workflow for Disodium dodecenylsuccinate.

Experimental Protocol
1. Liquid-Liquid Extraction (to remove unreacted DDSA):

Transfer the cooled reaction mixture to a separatory funnel.
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Extract the aqueous solution with a non-polar organic solvent such as hexane or diethyl

ether to remove any unreacted DDSA.

Repeat the extraction 2-3 times.

Collect the aqueous phase containing the Disodium dodecenylsuccinate.

2. Salting Out and Crystallization:

The principle of salting out can be used to precipitate the sodium salt from the aqueous

solution. This is a common technique for purifying sodium salts of carboxylic acids.

To the aqueous solution, add a saturated solution of a neutral salt like sodium chloride or

sodium sulfate with stirring. This will decrease the solubility of the Disodium
dodecenylsuccinate, causing it to precipitate.

Alternatively, the product may be crystallized by adding a water-miscible organic solvent in

which the disodium salt is insoluble, such as ethanol or acetone, to the concentrated

aqueous solution.

Cool the mixture in an ice bath to maximize precipitation.

3. Filtration and Washing:

Collect the precipitated solid by vacuum filtration.

Wash the solid cake with a small amount of cold ethanol or acetone to remove any remaining

water-soluble impurities and the salting-out agent.

4. Drying:

Dry the purified solid in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a

constant weight is achieved.

Characterization Data
The following table summarizes the expected characterization data for the synthesized

Disodium dodecenylsuccinate.
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Analysis Expected Result

Appearance White to off-white solid

Solubility
Soluble in water, insoluble in non-polar organic

solvents

pH (1% aq. solution) Neutral to slightly alkaline

Purity (by titration) >95%

Conclusion
This guide outlines a robust and reproducible method for the synthesis and purification of

Disodium dodecenylsuccinate in a laboratory setting. The provided protocols are based on

established chemical principles for the hydrolysis of anhydrides and the purification of sodium

carboxylates. Researchers should adapt the procedures to their specific laboratory conditions

and scale. Proper safety precautions should be followed when handling all chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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